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Compound of Interest

Compound Name: Tristearin-d40

Cat. No.: B1472723 Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) for a deuterated standard like Tristearin-d40 is a critical document. It provides a

comprehensive summary of the identity, purity, and quality of the compound, ensuring its

suitability for use in demanding applications such as quantitative bioanalysis by mass

spectrometry. This guide delves into the core components of a typical Tristearin-d40 CoA,

explaining the significance of each data point and the methodologies used to obtain them.

Understanding the Core Data
A Tristearin-d40 CoA presents a variety of quantitative data that collectively ascertain the

quality of the material. These results are typically summarized in clear, structured tables for

easy interpretation and comparison.

Physicochemical Properties
This section outlines the basic physical and chemical characteristics of Tristearin-d40. These

properties are fundamental for its proper handling, storage, and use in experimental settings.
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Property Specification Result

Appearance White to off-white solid Conforms

Molecular Formula C₅₇H₇₀D₄₀O₆ Conforms

Molecular Weight 931.9 g/mol 931.9 g/mol

Melting Point 65-75 °C 71.2 °C

Solubility Soluble in Chloroform, Toluene Conforms

Analytical Data
This is the most critical section of the CoA, providing quantitative measures of the compound's

purity and isotopic enrichment. These values are determined through a series of rigorous

analytical tests.

Test Method Specification Result

Chemical Purity HPLC-UV (210 nm) ≥ 98.0% 99.5%

Isotopic Enrichment
¹H NMR / Mass

Spectrometry
≥ 98 atom % D 99.2 atom % D

Residual Solvents ¹H NMR Conforms to ICH Q3C Conforms

Water Content Karl Fischer Titration ≤ 0.5% 0.1%

Identity Confirmation
¹H NMR, Mass

Spectrometry
Conforms to structure Conforms

Experimental Protocols: A Closer Look
The reliability of the data presented in a CoA is directly dependent on the robustness of the

experimental methods used. Below are detailed protocols for the key experiments cited.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
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Objective: To determine the chemical purity of Tristearin-d40 by separating it from any non-

deuterated or other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Method:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of Acetonitrile and Water.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: UV at 210 nm.

Procedure: A solution of Tristearin-d40 is prepared in a suitable solvent and injected into

the HPLC system. The peak area of Tristearin-d40 is compared to the total area of all

peaks to calculate the purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity and Isotopic Enrichment

Objective: To confirm the chemical structure and determine the level of deuteration.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Method:

Sample Preparation: Tristearin-d40 is dissolved in a deuterated solvent (e.g., Chloroform-

d).

¹H NMR: The ¹H NMR spectrum is acquired. The absence or significant reduction of

signals corresponding to the protons in the stearic acid chains confirms high isotopic

enrichment. The isotopic enrichment is calculated by comparing the integral of the residual

proton signals to the integral of a known internal standard or a non-deuterated portion of

the molecule.
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¹³C NMR: The ¹³C NMR spectrum can also be used to confirm the carbon skeleton of the

molecule.

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment

Objective: To confirm the molecular weight and provide a more precise measurement of

isotopic distribution.[1]

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Method:

Ionization: Electrospray Ionization (ESI) is commonly used.

Analysis: The sample is introduced into the mass spectrometer, and the mass-to-charge

ratio (m/z) of the molecular ions is measured.

Data Interpretation: The observed isotopic distribution is compared to the theoretical

distribution for the desired level of deuteration. The relative intensities of the different

isotopologue peaks are used to calculate the isotopic enrichment.[2]

Quality Control and Analysis Workflow
The generation of a Certificate of Analysis is the final step in a comprehensive quality control

process. The following diagram illustrates the typical workflow for the analysis of Tristearin-
d40.
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Material Reception and Initial Checks
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Caption: Workflow for Tristearin-d40 Quality Control and CoA Generation.
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Conclusion
The Certificate of Analysis for Tristearin-d40 is more than just a document; it is a testament to

the rigorous quality control measures undertaken to ensure the product's integrity. For

scientists and researchers, a thorough understanding of the data presented and the

methodologies employed is paramount for the success and reproducibility of their experiments.

This guide provides the foundational knowledge to confidently interpret a Tristearin-d40 CoA

and integrate this critical reagent into the drug development pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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